molecular formula C7H7NO3 B185308 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid CAS No. 33972-97-3

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

Cat. No. B185308
CAS RN: 33972-97-3
M. Wt: 153.14 g/mol
InChI Key: XUKWOJNDLIOXSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a heterocyclic compound and a pyridine derivative . It is a pharmaceutical intermediate .


Molecular Structure Analysis

The molecular formula of 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is C7H7NO3 . Its molecular weight is 153.13500 . The exact mass is 153.04300 .


Physical And Chemical Properties Analysis

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid has a density of 1.381g/cm3 . Its boiling point is 329.6ºC at 760 mmHg . The flash point is 153.2ºC . The LogP value is 0.08350 , and the index of refraction is 1.577 .

Scientific Research Applications

  • Hydrogen Bonding Studies : 1,2-dialkyl-4-oxo-1,4-dihydropyridin-3-yloxyethanoic acids, closely related to 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, have been synthesized and studied for hydrogen bonding using NMR spectroscopy and X-ray crystallography. These studies are crucial for understanding molecular interactions in chemical and biological systems (Dobbin et al., 1993).

  • Diversity-Oriented Synthesis : Research on diversity-oriented synthesis of 1-substituted 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxamides, which include structures similar to the compound , reveals its potential for creating a variety of derivatives. Such approaches are valuable for drug discovery and development (Baškovč et al., 2012).

  • Synthesis of Pyridine Derivatives : The synthesis of methyl 4-aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylates and related compounds demonstrates the chemical versatility of dihydropyridine derivatives. Such compounds are important in organic chemistry and pharmaceutical sciences (Maryasov et al., 2021).

  • Gastric Antisecretory Properties : Certain 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, structurally similar to the compound , have been found to possess potent gastric antisecretory properties. This indicates potential applications in the treatment of gastrointestinal disorders (Santilli et al., 1987).

  • Cardiovascular Activity : Nitriles of 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, related to the compound , have been synthesized and studied for cardiovascular activity. This research has implications for developing new cardiovascular drugs (Krauze et al., 2004).

  • Inhibitors of 11β-hydroxysteroid Dehydrogenase Type 1 : Research on derivatives of 1,2-dihydropyridines, including 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid, has been directed toward developing inhibitors of 11β-hydroxysteroid dehydrogenase type 1, a target for type-2 diabetes treatment (Latli et al., 2017).

  • Enantioselective Reductions : Chiral bridged macrocyclic 1,4-dihydropyridines, related to the compound of interest, have been synthesized and examined for enantioselective reductions. This research is important in the field of asymmetric synthesis, which is a key aspect of medicinal chemistry (Talma et al., 1985).

properties

IUPAC Name

1-methyl-2-oxopyridine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7NO3/c1-8-3-2-5(7(10)11)4-6(8)9/h2-4H,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUKWOJNDLIOXSC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC(=CC1=O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20356132
Record name 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20356132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

CAS RN

33972-97-3
Record name 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20356132
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

To a stirred solution of methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate (1 g, 1.0 eq) in 25 mL MeOH was added a solution of LiOHH2O (755 mg, 3.0 eq) in 5 mL water at rt. The reaction was then stirred at rt for 2 h. Then the solvent was removed in vacuo, and water was added to the residue, followed by addition of 3N HCl (aq) to adjust pH=1˜3. The product was collected by filtration and washed with water to give the product as white solid (540 mg, 60% yield). 1H NMR (400 MHz, DMSO-d6) δ 13.56 (brs, 1H), 7.80 (d, J=7.2 Hz, 1H), 6.83 (d, J=1.6 Hz, 1H), 6.53 (d, J=6.8 Hz, 1.6 Hz, 1H), 3.46 (s, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
LiOHH2O
Quantity
755 mg
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
60%

Synthesis routes and methods II

Procedure details

A solution of N-methyl-4-methoxycarbonylpyridinium iodide (2.00 g, 7.16 mmol) in water (10 mL) at room temperature was treated sequentially with 14M sodium hydroxide (1.0 mL) and 1.8M K3Fe(CN)6 (1.5 mL), stirred for 4 hours, treated again with 1.8M K3Fe(CN)6 once per hour for 4 hours, heated at 55° C. for one hour, cooled to room temperature, and treated with 6M HCl to pH 3. The precipitate was collected, washed with ether and dried under vacuum to provide 1.00 g of the desired product.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
[Compound]
Name
K3Fe(CN)6
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
K3Fe(CN)6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Reactant of Route 2
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Reactant of Route 5
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.